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Compound of Interest

Compound Name: Azido-isobutane

Cat. No.: B1279905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Azido-isobutane, more commonly known as tert-butyl azide, is a versatile and reactive organic

azide compound. Its unique structural features, particularly the bulky tert-butyl group, impart

distinct chemical properties that make it a valuable reagent in organic synthesis and various

research applications. This guide provides a comprehensive overview of its chemical

properties, reactivity, synthesis, and handling considerations.

Core Chemical and Physical Properties
Azido-isobutane is an alkyl azide with the chemical formula C₄H₉N₃.[1] It is characterized by a

tertiary butyl group attached to an azide functional group.[1] The presence of the sterically

demanding tert-butyl group significantly influences its reactivity compared to less hindered

primary or secondary alkyl azides.[1]
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Property Value Source(s)

Molecular Formula C₄H₉N₃ [1][2][3][4]

Molecular Weight 99.13 g/mol [1][3][4]

CAS Number
13686-33-4 (for tert-butyl

azide)
[2][3][5][6]

13686-31-2 (for azido-

isobutane)
[1][4]

IUPAC Name 2-azido-2-methylpropane [3]

Synonyms
tert-Butyl azide, 1-azido-2-

methylpropane
[2][3][4]

Appearance Colorless gas [7][8]

Odor Faint petroleum-like odor [8]

Boiling Point Data not consistently available [2][6]

Melting Point Data not consistently available [2][6]

Density Data not consistently available [2][6]

Reactivity and Key Chemical Transformations
Azido-isobutane is a highly reactive molecule, and its chemistry is dominated by the azide

functional group.[2] It is known to be explosive and requires careful handling by trained

personnel in a properly equipped laboratory.[2] The stability of organic azides like azido-
isobutane is a significant concern, as they can be sensitive to heat, light, friction, and

pressure, potentially leading to violent decomposition.[9]

Cycloaddition Reactions
Azido-isobutane is a valuable 1,3-dipole that participates in [3+2] cycloaddition reactions,

which are fundamental in the synthesis of five-membered heterocyclic rings.[1]

Huisgen Cycloaddition: It readily undergoes Huisgen cycloaddition reactions with alkynes to

form triazole rings.[1][2] This reaction is a cornerstone of click chemistry.
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Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Despite its steric hindrance,

azido-isobutane is a competent substrate in the highly efficient and regioselective CuAAC

reaction, which almost exclusively yields the 1,4-disubstituted 1,2,3-triazole isomer.[1]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): The reactivity of azido-isobutane in

SPAAC is significantly influenced by sterics.[1] This reaction is driven by the release of ring

strain from a cyclooctyne derivative upon its cycloaddition with the azide.[1]

Reduction
The azide group in azido-isobutane can be reduced to form the corresponding primary amine,

tert-butylamine.[1]

Decomposition
Upon heating or photolysis, azido-isobutane can decompose, typically leading to the formation

of imines through rearrangement and the loss of dinitrogen (N₂).[1] Studies on the photolysis of

tert-alkyl azides suggest that this decomposition often proceeds through an excited singlet

state, where the elimination of nitrogen and rearrangement occur concurrently without the

formation of a free nitrene intermediate.[1]

Experimental Protocols and Synthesis
Synthesis of Azido-isobutane
The synthesis of azido-isobutane is most commonly achieved through nucleophilic

substitution reactions.

Method 1: From tert-Butyl Alcohol

One established method involves the reaction of tert-butyl alcohol with sodium azide in the

presence of an acid, such as sulfuric acid, in water.[1]

Method 2: From tert-Butyl Chloride

Another common approach is the reaction of tert-butyl chloride with sodium azide.[1]
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Reaction Mechanisms and Pathways
Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
The CuAAC reaction is a highly reliable method for forming 1,2,3-triazoles. The steric bulk of

the tert-butyl group in azido-isobutane can influence the reaction rate but generally does not

prevent the reaction from proceeding with high efficiency and regioselectivity.
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Thermal Decomposition Pathway
The thermal decomposition of azido-isobutane is a critical consideration due to its potential

instability. The process typically involves the extrusion of nitrogen gas and a subsequent

rearrangement.
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Safety and Handling
Organic azides are energetic compounds that require specific safety protocols.

Explosive Potential: Azido-isobutane is potentially explosive and sensitive to shock, heat,

and friction.[2][9]

Toxicity: Azides can be toxic, and exposure can occur through inhalation, ingestion, or skin

absorption.[9] Symptoms of exposure may include dizziness, weakness, and low blood

pressure.[9]

Incompatible Materials: Azides should not be mixed with acids, as this can form the highly

toxic and explosive hydrazoic acid.[9] Contact with metals should also be avoided to prevent
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the formation of unstable and explosive metal azides.[9] Metal spatulas should not be used

for handling.[9]

Storage: Azido-isobutane should be stored at low temperatures (e.g., -18 °C) in the dark,

preferably in plastic amber containers, and at concentrations not exceeding 1 M.[9]

This technical guide provides a foundational understanding of the chemical properties and

reactivity of azido-isobutane. For any laboratory application, it is imperative to consult the

relevant Safety Data Sheets (SDS) and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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